{4-Methoxy-2-[(prop-2-en-1-yl)oxy]phenyl}(phenyl)methanone

• CAS No.: 13080-78-9
• Molecular Formula: C17H16O3
• Molecular Weight: 268.31 g/mol
• IUPAC Name: (4-methoxy-2-prop-2-enoxyphenyl)-phenylmethanone
• InChI: InChI=1S/C17H16O3/c1-3-11-20-16-12-14(19-2)9-10-15(16)17(18)13-7-5-4-6-8-13/h3-10,12H,1,11H2,2H3
• InChI Key: HRTPLKOYOAGKDA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)C2=CC=CC=C2)OCC=C

Description

{4-Methoxy-2-[(prop-2-en-1-yl)oxy]phenyl}(phenyl)methanone is a useful research compound. Its molecular formula is C17H16O3 and its molecular weight is 268.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Hydroxy-4-methoxybenzophenone (114 parts) was dissolved in tetrahydrofuran (100 parts). Potassium hydroxide (30.9 parts) was added. By heating and stirring, complete dissolution was achieved. Allyl chloride (46.4 parts) and potassium iodide (4.2 parts) were added to this solution, which was then heated and refluxed for 8 hours. After cooling, it was washed with water and the solvent was removed by distillation. A crude product of the desired 2-allyloxy-4-methoxybenzophenone was obtained. It was recrystallized in n-hexane to obtain 125 parts of 2-allyloxy-4-methoxybenzophenone (melting point 40° C.) at 93% yield.

Synthesis routes and methods II

Procedure details

The ether was prepared as in the preceding example from 100 grams (0.45 moles) benzophenone, 61 grams (0.45 moles) K2CO3, 2.5 grams (0.45 moles) allyl bromide and 200 ml of acetone. The product (pale yellow oil) was isolated after 8 hours reflux and was rearranged without further purification.